Cas no 905784-87-4 (2-{4-(4-fluorophenyl)-4-oxobutylsulfanyl}-6-methyl-4-(trifluoromethyl)pyridine-3-carbonitrile)

• Product Name: 2-{4-(4-fluorophenyl)-4-oxobutylsulfanyl}-6-methyl-4-(trifluoromethyl)pyridine-3-carbonitrile
• CAS No: 905784-87-4
• MF: C₁₈H₁₄F₄N₂OS
• MW: 382.375176906586
• CID: 5426094
• Update Time: 2025-05-20

2-{4-(4-fluorophenyl)-4-oxobutylsulfanyl}-6-methyl-4-(trifluoromethyl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-fluorophenyl)-4-oxobutyl]sulfanyl-6-methyl-4-(trifluoromethyl)pyridine-3-carbonitrile
• 3-Pyridinecarbonitrile, 2-[[4-(4-fluorophenyl)-4-oxobutyl]thio]-6-methyl-4-(trifluoromethyl)-
• 2-{4-(4-fluorophenyl)-4-oxobutylsulfanyl}-6-methyl-4-(trifluoromethyl)pyridine-3-carbonitrile

• Inchi： 1S/C18H14F4N2OS/c1-11-9-15(18(20,21)22)14(10-23)17(24-11)26-8-2-3-16(25)12-4-6-13(19)7-5-12/h4-7,9H,2-3,8H2,1H3
• InChI Key： LVNWLOICWWZQRV-UHFFFAOYSA-N
• SMILES： C1(SCCCC(C2=CC=C(F)C=C2)=O)=NC(C)=CC(C(F)(F)F)=C1C#N

Additional information on 2-{4-(4-fluorophenyl)-4-oxobutylsulfanyl}-6-methyl-4-(trifluoromethyl)pyridine-3-carbonitrile

Research Briefing on 2-{4-(4-fluorophenyl)-4-oxobutylsulfanyl}-6-methyl-4-(trifluoromethyl)pyridine-3-carbonitrile (CAS: 905784-87-4)

The compound 2-{4-(4-fluorophenyl)-4-oxobutylsulfanyl}-6-methyl-4-(trifluoromethyl)pyridine-3-carbonitrile (CAS: 905784-87-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase pathways, which are implicated in various diseases, including cancer and inflammatory disorders. The presence of the trifluoromethyl group and the fluorophenyl moiety in its structure enhances its binding affinity and selectivity towards target proteins, making it a promising candidate for drug development.

In a study published in the Journal of Medicinal Chemistry, researchers synthesized and evaluated the biological activity of 2-{4-(4-fluorophenyl)-4-oxobutylsulfanyl}-6-methyl-4-(trifluoromethyl)pyridine-3-carbonitrile. The results demonstrated significant inhibitory effects on cancer cell proliferation, with IC50 values in the nanomolar range. The compound also exhibited favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Further investigations into the mechanism of action revealed that this compound targets the PI3K/AKT/mTOR pathway, a critical signaling cascade involved in cell growth and survival. By inhibiting this pathway, the compound induces apoptosis and suppresses tumor growth in preclinical models. These findings suggest its potential as a novel therapeutic agent for oncology applications.

In addition to its anticancer properties, recent research has explored the anti-inflammatory effects of 2-{4-(4-fluorophenyl)-4-oxobutylsulfanyl}-6-methyl-4-(trifluoromethyl)pyridine-3-carbonitrile. Studies have shown that it can modulate the activity of key inflammatory mediators, such as NF-κB and COX-2, thereby reducing inflammation in animal models of rheumatoid arthritis and other inflammatory diseases.

The synthesis of this compound has also been optimized in recent years, with researchers developing more efficient and scalable routes. The use of novel catalytic systems and green chemistry principles has improved the yield and purity of the final product, making it more accessible for further research and development.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as potential off-target effects, toxicity profiles, and resistance mechanisms need to be addressed in future studies. However, the current body of research underscores the therapeutic potential of 2-{4-(4-fluorophenyl)-4-oxobutylsulfanyl}-6-methyl-4-(trifluoromethyl)pyridine-3-carbonitrile and paves the way for its further development as a drug candidate.

In conclusion, the latest research on 2-{4-(4-fluorophenyl)-4-oxobutylsulfanyl}-6-methyl-4-(trifluoromethyl)pyridine-3-carbonitrile (CAS: 905784-87-4) highlights its dual role as a potent kinase inhibitor and anti-inflammatory agent. Its unique chemical structure and promising biological activity make it a valuable compound for further investigation in the fields of oncology and inflammation. Continued research efforts will be essential to fully realize its therapeutic potential and overcome existing challenges.